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Compound of Interest

Compound Name: Fentrazamide

Cat. No.: B1672595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the herbicidal efficacy of Fentrazamide with

other commonly used herbicides in rice cultivation. The information is based on available

experimental data to assist researchers and professionals in evaluating weed management

strategies.

Introduction to Fentrazamide
Fentrazamide is a tetrazolinone herbicide used for weed control in rice.[1] Its mode of action

involves the inhibition of very-long-chain fatty acids (VLCFAs), which disrupts cell division in

susceptible weeds.[1] It is effective against a range of common rice weeds.

Comparative Efficacy Data
The following tables summarize the quantitative data from field trials comparing the

performance of Fentrazamide with other commercial rice herbicides.

Table 1: Efficacy on Echinochloa crus-galli (Barnyard
Grass) and Paddy Yield in Transplanted Rice
A study conducted during the kharif seasons of 2002 and 2003 evaluated the effectiveness of

Fentrazamide and other herbicides in controlling Echinochloa crus-galli, the dominant weed in
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the experimental fields.[2] Season-long weed competition resulted in a 56.3% reduction in

paddy yield compared to the weed-free control.[2]

Herbicide
Application Rate (g
a.i./ha)

Weed Control of E.
crus-galli

Paddy Yield (t/ha)

Fentrazamide 105 - 120 Effective
At par with weed-free

control

Butachlor 1500 Effective
At par with weed-free

control

Pretilachlor 625 Effective
At par with weed-free

control

Anilofos 400 Effective
At par with weed-free

control

Unweeded Control - -
Significantly lower

than treated plots

Weed-free Check - - Highest yield

Source: Chhokar et al., 2006[2]

Table 2: Weed Control Spectrum of Fentrazamide in
Transplanted and Direct-Seeded Rice
Trials have demonstrated that Fentrazamide is effective against a variety of weeds in both

seedling-transplanted and direct-seeded rice fields. A control efficacy of over 89.6% with a

persistence of 40 days was achieved when Fentrazamide was applied at 100-150 g a.i./ha

during the 1.5-2.5 leaf-stage of barnyard grass.
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Herbicide
Application Rate (g
a.i./ha)

Controlled Weed
Species

Comparative
Efficacy

Fentrazamide 100 - 150

Echinochloa crus-galli,

Leptochloa chinensis,

Cyperus difformis,

Lindernia

procumbens,

Monochoria vaginalis

Similar to Pretilachlor

+ Fenclorim and

Butachlor; much

better than Quinclorac

Pretilachlor +

Fenclorim
Not specified Not specified

Similar to

Fentrazamide

Butachlor Not specified Not specified
Similar to

Fentrazamide

Quinclorac Not specified Not specified
Less effective than

Fentrazamide

Source: Based on data from a study on Fentrazamide application techniques.

Experimental Protocols
While detailed, replicable experimental protocols were not fully available in the reviewed

literature, the following methodologies were reported in the key studies cited.

Study on Fentrazamide and Flufenacet in Transplanted
Rice (Chhokar et al., 2006)

Experimental Design: The study was conducted over two kharif seasons (2002 and 2003).

Crop Establishment: Rice was transplanted.

Dominant Weed:Echinochloa crus-galli was the predominant weed species.

Treatments: Fentrazamide was applied at 105–120 g/ha and compared with flufenacet (120

g/ha), butachlor (1500 g/ha), pretilachlor (625 g/ha), and anilofos (400 g/ha). A weed-free

check and an unweeded control were included for comparison.
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Assessments: The efficacy of the herbicides on E. crus-galli and the final paddy yield were

evaluated. Phytotoxicity was also observed, with higher doses of flufenacet (150 g/ha)

showing toxicity to the rice crop, particularly in fine rice varieties compared to coarse ones.

Study on Fentrazamide Application Techniques
Crop Establishment: The trials were conducted in both seedling-transplanted and direct-

seeded rice fields.

Application Timing: Fentrazamide was applied during the 1.5-2.5 leaf-stage of barnyard

grass (Echinochloa crus-galli). Efficacy was noted to be greater at the 1.5 leaf stage.

Application Method: Both spraying and broadcast application with soil were tested, with no

significant difference observed between the two methods.

Assessments: Weed control efficacy and persistence were recorded. Phytotoxicity to rice

was also evaluated, with Fentrazamide found to be safe for rice at 200-250 g a.i./ha and

having little phytotoxicity to direct-seeded rice at the 1.5 leaf stage.

Visualizations
The following diagrams illustrate a general experimental workflow for herbicide efficacy trials

and the comparative weed control spectrum of Fentrazamide.
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Caption: General workflow for a rice herbicide efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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